Cas no 239081-53-9 (3,6,9,15-Tetraoxa-12-azaheptadecan-17-oic acid, 1-azido-13-oxo-)

• Product Name: 3,6,9,15-Tetraoxa-12-azaheptadecan-17-oic acid, 1-azido-13-oxo-
• CAS No: 239081-53-9
• MF: C₁₂H₂₂N₄O₇
• MW: 334.325683116913
• CID: 1415593
• PubChem ID: 71357990
• Update Time: 2025-04-20

3,6,9,15-Tetraoxa-12-azaheptadecan-17-oic acid, 1-azido-13-oxo- Chemical and Physical Properties

Names and Identifiers

• 3,6,9,15-Tetraoxa-12-azaheptadecan-17-oic acid, 1-azido-13-oxo-
• 2-[2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethylamino]-2-oxoethoxy]acetic acid
• UMGPNMGSGPPDFG-UHFFFAOYSA-N
• 1-Azido-13-oxo-3,6,9,15-tetraoxa-12-azaheptadecan-17-oic acid
• 239081-53-9
• 17-Azido-5-oxo-6-aza-3,9,12,15-tetraoxaheptadecanoic Acid
• DTXSID10782027

• Inchi： 1S/C12H22N4O7/c13-16-15-2-4-21-6-8-22-7-5-20-3-1-14-11(17)9-23-10-12(18)19/h1-10H2,(H,14,17)(H,18,19)
• InChI Key： UMGPNMGSGPPDFG-UHFFFAOYSA-N
• SMILES： O(CCNC(COCC(=O)O)=O)CCOCCOCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 334.14896
• Monoisotopic Mass: 334.14884905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 16
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 152.08